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Compound of Interest

Compound Name: 2,6-Difluoropyridine-4-boronic acid

Cat. No.: B1585997 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,6-difluoro-4-pyridylboronic acid

Introduction
2,6-difluoro-4-pyridylboronic acid is a heterocyclic organoboron compound that has emerged

as a valuable building block in medicinal chemistry and materials science. Its unique electronic

properties, stemming from the electron-withdrawing fluorine atoms and the pyridine ring, make

it a versatile reagent in synthetic chemistry, particularly in cross-coupling reactions. For

researchers, drug development professionals, and synthetic chemists, a thorough

understanding of its physical properties is not merely academic; it is fundamental to its effective

storage, handling, and application in complex synthetic routes.

This guide provides a comprehensive overview of the core physical characteristics of 2,6-

difluoro-4-pyridylboronic acid. Moving beyond a simple data sheet, we will explore the causality

behind its properties, offer insights into its solid-state behavior, and provide detailed, field-

proven protocols for its characterization.

Chemical Identity and Structure
The foundational step in utilizing any chemical reagent is to confirm its identity. 2,6-difluoro-4-

pyridylboronic acid is identified by its unique CAS number, molecular formula, and structure.
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Identifier Value Source(s)

IUPAC Name
(2,6-difluoropyridin-4-yl)boronic

acid
[1]

CAS Number 401816-16-8 [1][2][3][4]

Molecular Formula C₅H₄BF₂NO₂ [1][4][5]

Formula Weight 158.90 g/mol [1][4]

Synonyms

(2,6-difluoropyridin-4-yl)boronic

acid; B-(2,6-Difluoro-pyridin-4-

yl)boronic acid

[3][4]

The structure features a pyridine ring substituted with a boronic acid group at the 4-position

and fluorine atoms at the 2- and 6-positions. The fluorine atoms significantly influence the

acidity of the boronic acid and the reactivity of the molecule.
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Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Ensure work is in a
Chemical Fume Hood

Weigh solid in hood

Keep container tightly
sealed when not in use

Avoid generating dust

Dispose of waste in
approved container

Clean spills immediately

Wash hands thoroughly

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1585997?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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